Cas no 405174-45-0 (2-Bromo-3-(but-3-en-1-yloxy)pyridine)

• Product Name: 2-Bromo-3-(but-3-en-1-yloxy)pyridine
• CAS No: 405174-45-0
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD11035878
• CID: 328302
• PubChem ID: 22018563
• Update Time: 2025-06-09

2-Bromo-3-(but-3-en-1-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(but-3-en-1-yloxy)pyridine
• 2-BROMO-3-(BUT-3-ENYLOXY)PYRIDINE
• 2-bromo-3-but-3-enoxypyridine
• Pyridine,2-bromo-3-(3-buten-1-yloxy)-
• 2-Bromo-3-(3-Buten-1-Yloxy)-Pyridine
• 2-bromo-3-but-3-enyloxy-pyridine
• AKOS014313725
• 2-Bromo-3-but-3-enyloxypyridine
• D77251
• 405174-45-0
• DTXSID10621568
• 2-Bromo-3-[(but-3-en-1-yl)oxy]pyridine
• A1-04823
• CS-B1106
• SCHEMBL4072898
• VHZNUNBUHLLDHH-UHFFFAOYSA-N
• FT-0739921
• DA-42510

• MDL： MFCD11035878
• Inchi： 1S/C9H10BrNO/c1-2-3-7-12-8-5-4-6-11-9(8)10/h2,4-6H,1,3,7H2
• InChI Key： VHZNUNBUHLLDHH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OCCC=C

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.79900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-3-(but-3-en-1-yloxy)pyridine

Comprehensive Overview of 2-Bromo-3-(but-3-en-1-yloxy)pyridine (CAS No. 405174-45-0)

2-Bromo-3-(but-3-en-1-yloxy)pyridine (CAS No. 405174-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, which combines a pyridine ring with a but-3-en-1-yloxy side chain. The presence of the bromo substituent at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to serve as a building block for more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-Bromo-3-(but-3-en-1-yloxy)pyridine has surged, driven by advancements in medicinal chemistry and material science. The compound's versatility is evident in its use as a precursor for catalysts and ligands, which are critical in asymmetric synthesis. Additionally, its alkene functionality opens doors for further modifications, such as cross-coupling reactions and polymerization processes. These attributes align with the growing trend of green chemistry, where researchers seek sustainable and efficient synthetic routes.

The synthesis of 2-Bromo-3-(but-3-en-1-yloxy)pyridine typically involves the alkylation of 3-hydroxypyridine followed by bromination. This method ensures high yield and purity, which are essential for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. The compound's stability under standard conditions makes it a reliable choice for laboratory use, though proper storage in a cool, dry environment is recommended to prevent degradation.

One of the most searched questions related to this compound is: "What are the applications of 2-Bromo-3-(but-3-en-1-yloxy)pyridine in drug development?" The answer lies in its role as a scaffold for designing bioactive molecules. For instance, it has been explored in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Its modular structure allows for easy incorporation into larger pharmacophores, enabling the creation of targeted therapies. This aligns with the current focus on personalized medicine, where tailored treatments are developed based on individual genetic profiles.

Another hot topic is the compound's potential in agrochemical innovation. With the global push for sustainable farming practices, researchers are investigating 2-Bromo-3-(but-3-en-1-yloxy)pyridine as a precursor for novel pesticides and herbicides. Its ability to disrupt specific enzymatic pathways in pests offers a promising avenue for reducing environmental impact. This resonates with the increasing consumer demand for eco-friendly solutions in agriculture.

From a commercial perspective, the market for 2-Bromo-3-(but-3-en-1-yloxy)pyridine is expected to grow, driven by its expanding applications. Suppliers often highlight its high purity and consistent quality, which are critical for research and development. Pricing trends indicate a steady increase, reflecting its rising demand in both academic and industrial sectors. For those sourcing this compound, it is advisable to verify certificates of analysis and ensure compliance with regional safety regulations.

In conclusion, 2-Bromo-3-(but-3-en-1-yloxy)pyridine (CAS No. 405174-45-0) stands out as a multifaceted compound with broad utility in modern chemistry. Its relevance to drug discovery, material science, and agrochemicals underscores its importance in addressing contemporary challenges. As research continues to uncover new applications, this compound is poised to remain a cornerstone in synthetic and applied chemistry.